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Compound of Interest

Compound Name:

2-[p-(1-Bromo-2-

methylpropyl)phenyl]propionic

Acid

CAS No.: 75625-98-8

Cat. No.: B021825

Get Quote

Molecular Characterization and Analytical Profiling

Executive Summary
2-[p-(1-Bromo-2-methylpropyl)phenyl]propionic Acid (CAS: 75625-98-8) is a critical

synthetic intermediate and impurity marker associated with the non-steroidal anti-inflammatory

drug (NSAID) Ibuprofen.[1] Structurally, it represents the benzylic bromination product of the

isobutyl side chain of the Ibuprofen scaffold.[1]

For researchers and analytical scientists, accurate characterization of this molecule is essential

for two reasons:

Impurity Profiling: It serves as a reference standard for monitoring oxidative degradation or

synthetic byproducts in Ibuprofen drug substances.[1]

Synthetic Utility: The labile benzylic bromide moiety allows for further functionalization (e.g.,

elimination to styrenyl derivatives or nucleophilic substitution), making it a versatile scaffold
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in medicinal chemistry.[1]

Molecular Characteristics & Weight Analysis[1][2][3]
[4][5]
Precise molecular weight calculations are non-negotiable in quantitative analysis, particularly

when using Mass Spectrometry (MS) where the isotopic signature of Bromine dictates the

spectral appearance.[1]

Quantitative Data Summary
Parameter Value Technical Note

Chemical Formula C₁₃H₁₇BrO₂
Phenyl ring + Propionic acid

arm + Brominated isobutyl arm

Average Molecular Weight 285.18 g/mol
Used for stoichiometric

calculations (molarity/yield)

Monoisotopic Mass (⁷⁹Br) 284.0412 Da Primary peak in High-Res MS

Monoisotopic Mass (⁸¹Br) 286.0391 Da
Secondary peak in High-Res

MS

Isotopic Pattern 1:1 Doublet

Distinctive "twin tower" peak

height ratio due to ⁷⁹Br/⁸¹Br

natural abundance

CAS Number 75625-98-8
Unique identifier for

procurement/database search

Isotopic Signature in Mass Spectrometry
Unlike standard organic molecules dominated by Carbon-12, this compound carries a Bromine

atom.[1] Bromine exists naturally as two stable isotopes, ⁷⁹Br (50.69%) and ⁸¹Br (49.31%).[1]

Implication: In LC-MS analysis, you will not see a single parent ion peak. You will observe

two peaks of nearly equal intensity separated by 2 mass units (M and M+2).[1]
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Diagnostic Rule: If the M+2 peak is approximately the same height as the M peak, the

presence of a single Bromine atom is confirmed.[1]

Synthetic Pathway & Formation Mechanism[1]
Understanding the origin of this compound is vital for controlling it as an impurity.[1] It is

typically formed via Wohl-Ziegler Bromination, a radical substitution reaction at the benzylic

position of the isobutyl group.[1]

Mechanism of Action[1]
Initiation: A radical initiator (e.g., AIBN or UV light) generates a bromine radical from N-

Bromosuccinimide (NBS).[1]

Propagation (Abstraction): The bromine radical abstracts a hydrogen atom from the benzylic

carbon (the position adjacent to the phenyl ring), which is the most stable radical position on

the isobutyl chain.[1]

Termination/Substitution: The resulting benzylic radical reacts with Br₂ to form the final

brominated product.[1]

Pathway Visualization
The following diagram illustrates the transformation from the parent Ibuprofen scaffold to the

brominated derivative.[1]

Ibuprofen
(Parent Scaffold)

Benzylic Radical
Intermediate

H• Abstraction
(Benzylic Position) 2-[p-(1-Bromo-2-methylpropyl)

phenyl]propionic Acid
Br• Recombination
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Click to download full resolution via product page

Figure 1: Radical substitution pathway converting Ibuprofen to its benzylic bromide derivative.

[1]
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Analytical Protocol: Identification & Handling
A. HPLC-UV Detection Strategy
Due to the conjugated phenyl ring, this compound is UV-active.[1] However, the bromine atom

introduces lipophilicity, altering its retention time compared to Ibuprofen.[1]

Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 3.5 µm).[1]

Mobile Phase: Gradient of Water (0.1% Formic Acid) and Acetonitrile.[1]

Note: The brominated derivative is more hydrophobic than Ibuprofen and will typically

elute after the parent peak.[1]

Wavelength: 254 nm (aromatic region).[1]

B. Mass Spectrometry (LC-MS) Validation
To confirm identity, use the isotopic pattern described in Section 2.[1]

Ionization Mode: Electrospray Ionization (ESI), Negative Mode [M-H]⁻ is preferred for

carboxylic acids.[1]

Target m/z:

Look for 283.0 (⁷⁹Br isotope) and 285.0 (⁸¹Br isotope).[1]

Caution: In Positive Mode [M+H]⁺, look for 285.0 and 287.0.[1]

C. Stability & Safety (Critical)
Reactivity: Benzylic bromides are potent alkylating agents.[1] They are susceptible to

hydrolysis (reverting to the alcohol) or nucleophilic attack.[1] Store at -20°C under inert gas.

Toxicity: As an alkylating agent, this compound carries a structural alert for genotoxicity.[1] It

must be handled inside a fume hood with appropriate PPE (nitrile gloves, safety glasses).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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